Cas no 1027513-62-7 (2,4-Difluorobenzylisothiocyanate)

• Product Name: 2,4-Difluorobenzylisothiocyanate
• CAS No: 1027513-62-7
• MF: C₈H₅F₂NS
• MW: 185.19380736351
• MDL: MFCD06740518
• CID: 4568575
• Update Time: 2025-05-25

2,4-Difluorobenzylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluorobenzylisothiocyanate
• Benzene, 2,4-difluoro-1-(isothiocyanatomethyl)-

• MDL： MFCD06740518
• Inchi： 1S/C8H5F2NS/c9-7-2-1-6(4-11-5-12)8(10)3-7/h1-3H,4H2
• InChI Key： XQZMDAOAFSOBHF-UHFFFAOYSA-N
• SMILES： C1(CN=C=S)=CC=C(F)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,4-Difluorobenzylisothiocyanate

2,4-Difluorobenzylisothiocyanate: A Comprehensive Overview

2,4-Difluorobenzylisothiocyanate, also known by its CAS number CAS No. 1027513-62-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of isothiocyanates, which are well-known for their versatility in organic synthesis and their role in various biological systems. The presence of fluorine atoms at the 2 and 4 positions of the benzene ring introduces distinct electronic and steric effects, making this compound particularly interesting for researchers in the fields of chemistry, pharmacology, and materials science.

The structure of 2,4-difluorobenzylisothiocyanate consists of a benzene ring substituted with two fluorine atoms and an isothiocyanate group (-NCS). The isothiocyanate group is highly reactive and can participate in various nucleophilic substitutions, making it a valuable building block in organic synthesis. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, including those with antimicrobial and anticancer properties.

One of the most promising applications of 2,4-difluorobenzylisothiocyanate lies in its use as an intermediate in the development of new pharmaceutical agents. Researchers have explored its ability to form stable bonds with biologically relevant molecules, leading to the creation of compounds with enhanced bioavailability and efficacy. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its pharmaceutical applications, 2,4-difluorobenzylisothiocyanate has also found utility in materials science. Its reactivity makes it a suitable candidate for the synthesis of advanced polymers and coatings with tailored properties. Recent advancements in polymer chemistry have leveraged this compound to develop materials with improved thermal stability and mechanical strength.

The synthesis of 2,4-difluorobenzylisothiocyanate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 2,4-difluorobenzyl chloride with thiourea under specific conditions to yield the desired product. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yield and purity while minimizing environmental impact.

The physical and chemical properties of 2,4-difluorobenzylisothiocyanate have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and reactivity patterns. For example, the presence of fluorine atoms significantly influences the electronic environment around the benzene ring, enhancing the compound's ability to participate in polar interactions.

In terms of safety considerations, while 2,4-difluorobenzylisothiocyanate is not classified as a hazardous material under standard conditions, proper handling procedures are recommended due to its reactive nature. Occupational exposure limits (OELs) have been established based on current understanding of its toxicity profile.

The growing interest in 2,4-difluorobenzylisothiocyanate has led to increased demand for high-quality analytical standards and reference materials. Several vendors now offer this compound for research purposes, ensuring that scientists worldwide can access it for their studies.

In conclusion, 2,4-difluorobenzylisothiocyanate, or CAS No. 1027513-62-7, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond.